3-(Dimethyl-1,3-thiazol-2-YL)propan-1-OL

• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• IUPAC Name: 3-(4,5-dimethyl-1,3-thiazol-2-yl)propan-1-ol
• InChI: InChI=1S/C8H13NOS/c1-6-7(2)11-8(9-6)4-3-5-10/h10H,3-5H2,1-2H3
• InChI Key: UUKFPMNIZRRBRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)CCCO)C

Description

3-(Dimethyl-1,3-thiazol-2-YL)propan-1-OL is a heterocyclic compound featuring a thiazole ring substituted with dimethyl groups at the 1- and 3-positions, linked to a propan-1-ol chain. The propan-1-ol moiety may enhance solubility and hydrogen-bonding interactions, influencing bioavailability and reactivity.

Preparation Methods

The synthesis of 3-(Dimethyl-1,3-thiazol-2-YL)propan-1-OL typically involves the reaction of 2-aminothiazole with appropriate alkylating agents. One common method is the reaction of 2-aminothiazole with 3-chloropropanol under basic conditions to yield the desired product . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

3-(Dimethyl-1,3-thiazol-2-YL)propan-1-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone.

Reduction: The thiazole ring can be reduced under specific conditions to form dihydrothiazole derivatives.

Substitution: The thiazole ring can undergo electrophilic substitution at the C-5 position and nucleophilic substitution at the C-2 position.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles or nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-(Dimethyl-1,3-thiazol-2-YL)propan-1-OL has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex thiazole derivatives.

Biology: Thiazole derivatives are known for their antimicrobial, antifungal, antiviral, and anticancer activities.

Medicine: Compounds containing thiazole rings are investigated for their potential as therapeutic agents in treating various diseases.

Industry: Thiazole derivatives are used in the production of dyes, biocides, and chemical reaction accelerators.

Mechanism of Action

The mechanism of action of 3-(Dimethyl-1,3-thiazol-2-YL)propan-1-OL involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, modulating their activity. For example, thiazole derivatives have been shown to inhibit certain enzymes involved in microbial growth, leading to their antimicrobial effects .

Comparison with Similar Compounds

Thiazole Derivatives with Varied Substituents

• 3-(Dimethylamino)-1-(1,3-thiazol-2-yl)-2-propen-1-one (): Structural Difference: Replaces the propan-1-ol chain with a propen-1-one group. Functional Impact: The ketone group increases electrophilicity, making it reactive toward nucleophiles (e.g., in Michael addition reactions). This contrasts with the alcohol group in the target compound, which may participate in hydrogen bonding.
• Naphthalene-Based Thiazole Inhibitors (): Structural Difference: Features a naphthalene ring fused to the thiazole, with substituents at the 4- or 4,5-positions. Functional Impact: Extended aromatic systems enhance π-π stacking in enzyme active sites (e.g., SARS-CoV-2 PLpro and Mpro inhibition). The absence of a propanol chain in these compounds may reduce solubility but improve lipophilicity for membrane penetration .

Alcohol Position Isomerism

• 1-(3-Benzyl-2-imino-benzo[d]imidazol-1-yl)-3-(p-tolyloxy)propan-2-ol (): Structural Difference: Propan-2-ol (secondary alcohol) vs. propan-1-ol (primary alcohol). Functional Impact: The secondary alcohol may exhibit steric hindrance, reducing hydrogen-bonding efficiency compared to the primary alcohol in the target compound. This could influence receptor binding or metabolic stability in pharmaceutical contexts .

Heterocyclic vs. Aromatic Substituents

• 3-(Methylsulphanyl)propan-1-ol ():

  • Structural Difference : Replaces the thiazole ring with a methylsulphanyl (thioether) group.
  • Functional Impact : The thioether group contributes to volatile sulfur compound formation in wine, associated with off-flavors. The absence of a heterocyclic ring limits its application in medicinal chemistry compared to thiazole derivatives .
• 3-(2-Chloro-6-fluoro-phenyl)-propan-1-ol (): Structural Difference: Substitutes the thiazole with a halogenated phenyl group. However, the lack of a heterocyclic ring may reduce specificity in enzyme inhibition .

Amino-Substituted Propanols

• 3-(Diethylamino)-2,2-dimethyl-propan-1-ol (): Structural Difference: Branched alkyl chains (2,2-dimethyl) and a diethylamino group. Such properties are critical in industrial applications (e.g., surfactants or corrosion inhibitors) .

Comparative Data Table

Compound Name	Core Structure	Functional Groups	Key Properties/Applications	References
3-(Dimethyl-1,3-thiazol-2-YL)propan-1-OL	Thiazole + propan-1-ol	Primary alcohol, dimethyl	Pharmaceutical intermediates	N/A
3-(Dimethylamino)-1-(thiazol-2-yl)propenone	Thiazole + propenone	Ketone, dimethylamino	Synthetic intermediates
Naphthalene-thiazole inhibitors	Naphthalene + thiazole	Varied substituents	SARS-CoV-2 protease inhibitors
3-(Methylsulphanyl)propan-1-ol	Thioether + propanol	Thioether, primary alcohol	Wine off-flavor metabolite
3-(Diethylamino)-2,2-dimethyl-propan-1-ol	Branched amino alcohol	Tertiary amine, branched	Industrial applications

Key Research Findings and Implications

• Thiazole vs. Other Heterocycles : Thiazole derivatives generally exhibit higher bioactivity (e.g., enzyme inhibition) compared to thioethers or phenyl-substituted analogs due to their aromatic nitrogen-sulfur synergy .
• Alcohol Position : Primary alcohols (propan-1-ol) may improve solubility and metabolic stability over secondary alcohols (propan-2-ol) in drug design .
• Safety and Industrial Use: Amino-substituted propanols (e.g., 3-(diethylamino)-2,2-dimethyl-propan-1-ol) require stringent safety protocols (e.g., PPE for respiratory and skin protection) due to their industrial hazards .